Cas no 129679-46-5 (1,4-Ethano-1H,3H-thieno(3,4-c)thiophene-3,6(4H)-dione, dihydro-1,4-dimethyl-)

• Product Name: 1,4-Ethano-1H,3H-thieno(3,4-c)thiophene-3,6(4H)-dione, dihydro-1,4-dimethyl-
• CAS No: 129679-46-5
• MF: C₁₀H₁₂O₂S₂
• MW: 228.331080436707
• CID: 234424
• PubChem ID: 3076043
• Update Time: 2025-04-19

1,4-Ethano-1H,3H-thieno(3,4-c)thiophene-3,6(4H)-dione, dihydro-1,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Ethano-1H,3H-thieno(3,4-c)thiophene-3,6(4H)-dione, dihydro-1,4-dimethyl-
• 1,4-Dimethyl bis-thiololactone
• 1,4-dimethyltetrahydro-3H,6H-1,4-ethanothieno[3,4-c]thiophene-3,6-dione
• 129679-46-5
• 1,4-dimethyl-5,10-dithiatricyclo[5.3.0.04,8]decane-6,9-dione
• DTXSID20926455

• Inchi： 1S/C10H12O2S2/c1-9-3-4-10(2)6(8(12)13-9)5(9)7(11)14-10/h5-6H,3-4H2,1-2H3
• InChI Key： NGVHZIVOGQAOOC-UHFFFAOYSA-N
• SMILES： S1C(C2C3(C)CCC1(C)C2C(=O)S3)=O

Computed Properties

• Exact Mass: 228.02796
• Monoisotopic Mass: 228.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.419
• Boiling Point: 400.5°Cat760mmHg
• Flash Point: 184.3°C
• Refractive Index: 1.651
• PSA: 34.14